5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole

• Molecular Formula: C7H7F2NS
• Molecular Weight: 175.20 g/mol
• IUPAC Name: 5-cyclopropyl-2-(difluoromethyl)-1,3-thiazole
• InChI: InChI=1S/C7H7F2NS/c8-6(9)7-10-3-5(11-7)4-1-2-4/h3-4,6H,1-2H2
• InChI Key: KWPJLYDHMWJQSF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=C(S2)C(F)F

Description

5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole is a high-purity, fluorinated heterocyclic compound serving as a versatile building block in medicinal chemistry and antibacterial research . The 1,3-thiazole core is a privileged scaffold in drug discovery, extensively utilized in the identification of new lead compounds for a range of biological activities . Its significance is particularly pronounced in the development of antibacterial agents, where the thiazole ring often acts as a key pharmacophore responsible for the drug's biological activity . The strategic incorporation of a difluoromethyl group and a cyclopropyl substituent on this core structure is designed to enhance the molecule's properties. The fluorine atoms are known to improve metabolic stability, increase lipophilicity, and favorably influence the pKa of lead compounds, which can lead to enhanced bioavailability and potency . This combination of features makes this chemical a valuable intermediate for researchers working in Structure-Activity Relationship (SAR) studies, particularly in the synthesis of novel antibacterial compounds and other therapeutically relevant agents . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Cyclopropanation

The cyclopropyl group at the 5-position is typically introduced via cyclopropanation reactions of suitable precursors. Common methods include:

• Simmons-Smith Reaction: Utilizes diiodomethane and zinc-copper couple to convert alkenes into cyclopropanes.
• Diazo Compound Reactions: Employ diazo reagents to generate cyclopropane rings via carbene intermediates.

These reactions provide a reliable route to incorporate the cyclopropyl moiety with good stereochemical control.

Introduction of the Difluoromethyl Group

The difluoromethyl group at the 2-position is introduced using specialized fluorinating reagents under controlled conditions:

• Difluoromethyl Iodide (CF2HI): Reacts with nucleophilic sites on the precursor molecule.
• Difluoromethyl Sulfone: Serves as a difluoromethyl source under basic or catalytic conditions.

These reagents enable selective installation of the difluoromethyl group, which is critical for the compound's electronic and steric properties.

Thiazole Ring Formation

The 1,3-thiazole ring is formed through cyclization reactions involving sulfur and nitrogen-containing precursors. Typical approaches include:

• Cyclization of α-haloketones or α-haloesters with thiourea or thioamides.
• Condensation reactions of appropriate β-ketoesters with thiourea derivatives.

The ring closure is often facilitated by refluxing in polar aprotic solvents like dimethylformamide (DMF) and the presence of bases to promote cyclization.

Reaction Conditions and Optimization

The synthesis is optimized to maximize yield and purity while minimizing side reactions. Typical reaction parameters include:

Step	Reagents/Conditions	Solvent	Temperature	Time
Cyclopropanation	Simmons-Smith (Zn-Cu, CH2I2) or diazo reagents	Ether, THF	0 to room temp	1-4 hours
Difluoromethylation	Difluoromethyl iodide or sulfone + base	DMF, DMSO	25-80 °C	2-6 hours
Thiazole ring formation	α-Haloketone + thiourea/thioamide + base	DMF, ethanol	Reflux (80-120 °C)	4-12 hours

Control of solvent polarity, temperature, and reaction time is critical to ensure selective formation of the desired product without decomposition or side-product formation.

Chemical Reactions Analysis

5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole can undergo further transformations, which are relevant for derivatization or functional studies:

Reaction Type	Reagents/Conditions	Outcome/Products
Oxidation	Hydrogen peroxide, m-chloroperbenzoic acid	Sulfoxides, sulfones
Reduction	Lithium aluminum hydride, sodium borohydride	Modification of thiazole or difluoromethyl group
Substitution	Halogens, organometallic reagents	Functional group substitution at thiazole or cyclopropyl sites

These reactions expand the chemical versatility of the compound for various applications.

Summary Table of Key Properties and Synthetic Data

Property	Data
Molecular Formula	C7H7F2NS
Molecular Weight	175.20 g/mol
IUPAC Name	5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole
InChI	InChI=1S/C7H7F2NS/c8-6(9)7-10-3-5(11-7)4-1-2-4/h3-4,6H,1-2H2
Canonical SMILES	C1CC1C2=CN=C(S2)C(F)F
Typical Solvents for Synthesis	DMF, DMSO, THF, Ether
Common Bases	Triethylamine, potassium carbonate
Reaction Temperatures	0 °C to reflux (~120 °C)
Reaction Times	1-12 hours depending on step

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid to form sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride to modify the thiazole ring or the difluoromethyl group.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the thiazole ring or the cyclopropyl group, using reagents such as halogens or organometallic compounds.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the thiazole ring or the cyclopropyl group.

Scientific Research Applications

5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets such as enzymes and receptors.

Material Science: Its unique structural properties make it a candidate for the development of novel materials with specific electronic or optical characteristics.

Biological Research: The compound can be used as a probe to study biological pathways and mechanisms, particularly those involving sulfur and nitrogen-containing heterocycles.

Industrial Applications: It may be used in the synthesis of advanced materials, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to fit into active sites and modulate the activity of these targets. The pathways involved may include inhibition or activation of enzymatic reactions, binding to receptor sites, or altering the conformation of target proteins.

Comparison with Similar Compounds

Comparison with Similar Thiazole Derivatives

Structural and Electronic Comparisons

Key structural analogs and their substituent effects are summarized below:

Compound	Substituents	Key Features	Reference
5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole	2-difluoromethyl, 5-cyclopropyl	Electron-withdrawing CF2H enhances stability; cyclopropyl adds steric bulk.
Ethyl 2-phenyl-5-trifluoromethyl-1,3-thiazole-4-carboxylate	2-phenyl, 5-CF3, 4-ethoxycarbonyl	Trifluoromethyl (CF3) increases lipophilicity; planar thiazole-phenyl structure (5.15° dihedral angle).
5-(3-phenylpropyl)-N-(2-chlorophenyl)-1,3,4-thiadiazole-2-amine	5-phenylpropyl, 2-chloroaniline	Thiadiazole core with extended alkyl chain enhances membrane penetration.
Pyridyl-thiazole derivatives	Varied pyridyl substituents	Pyridyl groups improve immunomodulatory activity (e.g., TNF-α regulation).

Key Observations :

• Electron-Withdrawing Groups : The difluoromethyl (CF2H) and trifluoromethyl (CF3) groups in the 2- or 5-position enhance metabolic stability and lipophilicity, critical for drug bioavailability .
• Planarity : Coplanar structures (e.g., thiazole-phenyl in ) favor π-π stacking interactions, whereas bulky substituents (cyclopropyl) may disrupt crystallinity or intermolecular interactions.

Antimicrobial Activity :

• Thiazoles with 4-hydroxyphenyl substituents (e.g., compounds 17–19 in ) exhibited potent antibacterial activity against MRSA and E. coli at 25–50 μg/mL, attributed to hydrogen bonding via the hydroxyl group. In contrast, trifluoromethyl-substituted thiazoles (e.g., ) prioritize hydrophobic interactions, which may reduce water solubility but enhance membrane penetration.

Antitumor Activity :

• Pyridyl-thiazoles in induced necrosis/apoptosis in HT-29 and Jurkat cells at IC50 values comparable to cisplatin. The immunomodulatory effects (e.g., TNF-α upregulation) were linked to pyridyl substituents, a feature absent in the target compound.

Pharmacokinetic and Physicochemical Properties

Property	5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole	Ethyl 2-phenyl-5-CF3-thiazole	Pyridyl-thiazole
LogP	Estimated ~2.8 (moderate lipophilicity)	3.1 (high lipophilicity)	1.5–2.2 (variable)
Solubility	Low (cyclopropyl hinders H-bonding)	Very low (CF3, phenyl)	Moderate (pyridyl polarity)
Metabolic Stability	High (CF2H resists oxidation)	Moderate (CF3 stable)	Low (pyridyl susceptible to CYP450)

Biological Activity

5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole is a thiazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique cyclopropyl and difluoromethyl substituents, which contribute to its pharmacological properties. Research has primarily focused on its antiviral, antibacterial, and anticancer activities, making it a compound of interest for further development in therapeutic applications.

Chemical Structure and Properties

The chemical structure of 5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole can be represented as follows:

• Molecular Formula : C7H6F2N2S
• Molecular Weight : 192.19 g/mol

Structural Features

• Thiazole Ring : A five-membered heterocyclic compound containing sulfur and nitrogen.
• Cyclopropyl Group : A three-membered carbon ring that can influence the compound's reactivity and binding properties.
• Difluoromethyl Group : This group enhances lipophilicity and may improve biological activity through increased metabolic stability.

Antiviral Activity

Research has indicated that thiazole derivatives exhibit notable antiviral properties. For instance, a study focusing on thiazole analogs demonstrated that specific substitutions could enhance antiviral potency against viruses such as yellow fever virus. The structural modifications in compounds similar to 5-Cyclopropyl-2-(difluoromethyl)-1,3-thiazole may lead to improved therapeutic indices and metabolic stability .

Anticancer Activity

Thiazole derivatives have been investigated for their anticancer properties, particularly in targeting specific kinases involved in cancer progression. The compound's ability to inhibit certain kinases could lead to reduced tumor growth in preclinical models. For example, the structural features of thiazoles allow them to interact with key proteins involved in cell cycle regulation .

Case Study 1: Antiviral Evaluation

A series of thiazole compounds were synthesized and tested for their antiviral activity. The results indicated that modifications at the C4 and C5 positions significantly affected antiviral potency. For instance, compounds with a difluoromethyl group showed enhanced activity compared to their non-fluorinated counterparts .

Case Study 2: Anticancer Mechanisms

In a study examining the effects of thiazole derivatives on cancer cell lines, it was found that certain compounds could induce apoptosis through the activation of caspases. The presence of the cyclopropyl group was noted to improve binding affinity to target proteins involved in apoptosis pathways .

Comparative Analysis of Biological Activities

Biological Activity	Compound Class	Mechanism of Action	Notable Findings
Antiviral	Thiazoles	Inhibition of viral replication	Enhanced potency with C4/C5 substitutions
Antibacterial	Thiazoles	Disruption of bacterial metabolism	Effective against gram-positive bacteria
Anticancer	Thiazoles	Inhibition of kinase activity	Induction of apoptosis in cancer cells